2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide
Overview
Description
“2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide” is a compound that belongs to the class of organic compounds known as quinazolinamines . It is available for purchase from various chemical suppliers .
Synthesis Analysis
While specific synthesis methods for “2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide” were not found, pyrazole-based ligands, which this compound is a part of, have been synthesized via a variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide, are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . In a study, hydrazine-coupled pyrazoles were synthesized and evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice . The results revealed that these compounds displayed superior antipromastigote activity and inhibition effects against Plasmodium berghei .
Organic Synthesis
5-Amino-pyrazoles, which include 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide, are potent reagents in organic and medicinal synthesis . They have been used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities .
Construction of Heterocyclic Scaffolds
5-Amino-pyrazoles are used for the construction of diverse heterocyclic or fused heterocyclic scaffolds . These compounds have been used to construct organic compounds, particularly diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds .
Drug Design and Engineering
Nitrogen-containing aromatic heterocycles, such as 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide, are common motifs in a wide range of synthesized drugs . They are important for their multiplex properties and are often used in the design and engineering of pharmaceuticals .
Synthesis of Fused Pyrazole Derivatives
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide can be used in the synthesis of fused pyrazole derivatives . These compounds are synthesized via a variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
6. Preparation of Safe and Effective Antileishmanial and Antimalarial Agents The hydrazine-coupled pyrazole derivatives, such as 2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide, may be considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents .
properties
IUPAC Name |
2-(5-amino-3-cyclopropylpyrazol-1-yl)ethanimidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N5/c9-7(10)4-13-8(11)3-6(12-13)5-1-2-5/h3,5H,1-2,4,11H2,(H3,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYRRCPYXLYLMOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NN(C(=C2)N)CC(=N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-amino-3-cyclopropyl-1H-pyrazol-1-yl)acetimidamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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